8-(2-Fluorobenzyl)-3-(4-fluorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-[(2-fluorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C21H21F2N3O2/c22-17-7-5-15(6-8-17)13-26-19(27)21(24-20(26)28)9-11-25(12-10-21)14-16-3-1-2-4-18(16)23/h1-8H,9-14H2,(H,24,28)
• InChI Key: GOZPPPMLUOZJFF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C(=O)N(C(=O)N2)CC3=CC=C(C=C3)F)CC4=CC=CC=C4F
• Molecular Formula: C21H21F2N3O2
• Molecular Weight: 385.4 g/mol

Description

8-(2-Fluorobenzyl)-3-(4-fluorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, also known as FLB-247, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. FLB-247 belongs to the class of spirocyclic compounds and has been found to exhibit unique pharmacological properties that make it a promising candidate for drug development.

Scientific Research Applications

Synthesis and Crystal Structures

Research has been conducted on the design, synthesis, and crystal structure of compounds that share structural motifs with 8-(2-Fluorobenzyl)-3-(4-fluorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione. For example, studies on new compounds fused with trimethoxybenzyl group and dioxaspiro group have shown the importance of these structures in understanding molecular configurations and potential applications in material science and molecular engineering (Zeng, Wang, & Jiang, 2018). These studies provide insights into the three-dimensional network structures formed via intra- and intermolecular hydrogen bonds, which could be relevant for the development of novel materials or drug molecules.

Antimicrobial and Detoxification Applications

Compounds structurally related to the one have been explored for antimicrobial and detoxification applications. For instance, a study on N-halamine-coated cotton demonstrated the potential of spirocyclic compounds for antimicrobial purposes and the detoxification of hazardous substances (Ren et al., 2009). Such applications highlight the significance of these compounds in public health and safety, offering avenues for the development of protective materials and environmental decontamination methods.

Anticonvulsant Activity

The synthesis and evaluation of new fluorinated N-phenyl- and N-benzyl-2-azaspiro[4.4]nonane- and [4.5]decane-1,3-dione derivatives have shown promising anticonvulsant activities. These studies indicate that the introduction of fluorinated groups can enhance the anticonvulsant properties of compounds, which could be of interest in the development of new pharmaceuticals for the treatment of epilepsy (Obniska et al., 2006).